Cas no 36219-63-3 ( )

  structure
  structure
Product Name: 
CAS No:36219-63-3
MF:C9H16O3
MW:172.221543312073
CID:921136
PubChem ID:260099
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-ethoxypent-3-enoate
    • (enol-Form) Laevulinsaeure-aethylester-aethylaether
    • 4-Aethoxy-pent-3-ensaeure-aethylester
    • 4-ethoxy-pent-3-enoic acid ethyl ester
    • AC1L62FY
    • AG-F-26120
    • AG-K-94538
    • CTK4H6093
    • CTK6F2670
    • ethyl (Z)-4-ethoxypent-3-enoate
    • NCIOpen2_001290
    • DTXSID40293611
    • 36219-63-3
    •  
    • Inchi: 1S/C9H16O3/c1-4-11-8(3)6-7-9(10)12-5-2/h6H,4-5,7H2,1-3H3
    • InChI Key: NGUVFUGLZIFBBP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)=CCC(=O)OCC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 1.87990
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